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Compound of Interest

Compound Name: 2,2-Dichloroethanol

Cat. No.: B146553

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the reaction of 2,2-dichloroethanol with various
oxidizing agents. 2,2-Dichloroethanol is a significant compound in organic synthesis, and its
oxidation products, such as 2,2-dichloroacetaldehyde and 2,2-dichloroacetic acid, are valuable
intermediates in the pharmaceutical and chemical industries. This document provides a
detailed overview of different oxidation methodologies, including the use of common oxidizing
agents, as well as catalytic, enzymatic, and electrochemical approaches.

Oxidation with Common Stoichiometric Oxidizing
Agents

The oxidation of 2,2-dichloroethanol can be achieved using a variety of strong oxidizing
agents. The primary products are typically 2,2-dichloroacetaldehyde or 2,2-dichloroacetic acid,
depending on the strength of the oxidant and the reaction conditions.

Nitric Acid Oxidation

Nitric acid is a powerful oxidizing agent capable of converting primary alcohols to carboxylic
acids. The reaction of 2,2-dichloroethanol with nitric acid is expected to yield 2,2-
dichloroacetic acid.

Reaction Pathway:
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 To cite this document: BenchChem. [The Oxidation of 2,2-Dichloroethanol: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146553#2-2-dichloroethanol-reaction-with-oxidizing-
agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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